Cas no 380458-18-4 (7-(3-hydroxyphenyl)(1,3-thiazol-2-yl)aminomethylquinolin-8-ol)
7-(3-hydroxyphenyl)(1,3-thiazol-2-yl)aminomethylquinolin-8-ol Chemical and Physical Properties
Names and Identifiers
-
- MLS000760926
- 7-[(3-hydroxyphenyl)-(1,3-thiazol-2-ylamino)methyl]quinolin-8-ol
- SMR000372240
- 7-[(3-Hydroxyphenyl)[(1,3-thiazol-2-yl)amino]methyl]quinolin-8-ol
- 7-[(3-hydroxyphenyl)-(thiazol-2-ylamino)methyl]quinolin-8-ol
- Oprea1_156766
- Oprea1_382121
- BDBM64705
- cid_3570131
- HMS2705C16
- Z56830584
- 7-[(3-hydroxyphenyl)-(2-thiazolylamino)methyl]-8-quinolinol
- 7-(3-hydroxyphenyl)(1,3-thiazol-2-yl)aminomethylquinolin-8-ol
-
- Inchi: 1S/C19H15N3O2S/c23-14-5-1-3-13(11-14)16(22-19-21-9-10-25-19)15-7-6-12-4-2-8-20-17(12)18(15)24/h1-11,16,23-24H,(H,21,22)
- InChI Key: UUVFMWBOSPFVIZ-UHFFFAOYSA-N
- SMILES: S1C=CN=C1NC(C1C=CC=C(C=1)O)C1C=CC2=CC=CN=C2C=1O
Computed Properties
- Exact Mass: 349.08849790 g/mol
- Monoisotopic Mass: 349.08849790 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 349.4
- XLogP3: 4
- Topological Polar Surface Area: 107
7-(3-hydroxyphenyl)(1,3-thiazol-2-yl)aminomethylquinolin-8-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1663112-0.05g |
7-[(3-hydroxyphenyl)[(1,3-thiazol-2-yl)amino]methyl]quinolin-8-ol |
380458-18-4 | 95% | 0.05g |
$514.0 | 2023-07-10 | |
| Enamine | EN300-1663112-0.1g |
7-[(3-hydroxyphenyl)[(1,3-thiazol-2-yl)amino]methyl]quinolin-8-ol |
380458-18-4 | 95% | 0.1g |
$619.0 | 2023-07-10 | |
| Enamine | EN300-1663112-50mg |
7-[(3-hydroxyphenyl)[(1,3-thiazol-2-yl)amino]methyl]quinolin-8-ol |
380458-18-4 | 95.0% | 50mg |
$514.0 | 2023-09-21 | |
| Enamine | EN300-1663112-100mg |
7-[(3-hydroxyphenyl)[(1,3-thiazol-2-yl)amino]methyl]quinolin-8-ol |
380458-18-4 | 95.0% | 100mg |
$619.0 | 2023-09-21 | |
| 1PlusChem | 1P028ZOU-50mg |
7-[(3-hydroxyphenyl)[(1,3-thiazol-2-yl)amino]methyl]quinolin-8-ol |
380458-18-4 | 95% | 50mg |
$698.00 | 2024-05-03 | |
| 1PlusChem | 1P028ZOU-100mg |
7-[(3-hydroxyphenyl)[(1,3-thiazol-2-yl)amino]methyl]quinolin-8-ol |
380458-18-4 | 95% | 100mg |
$827.00 | 2024-05-03 |
7-(3-hydroxyphenyl)(1,3-thiazol-2-yl)aminomethylquinolin-8-ol Related Literature
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 7-(3-hydroxyphenyl)(1,3-thiazol-2-yl)aminomethylquinolin-8-ol
Comprehensive Analysis of 7-(3-hydroxyphenyl)(1,3-thiazol-2-yl)aminomethylquinolin-8-ol (CAS No. 380458-18-4)
The compound 7-(3-hydroxyphenyl)(1,3-thiazol-2-yl)aminomethylquinolin-8-ol (CAS No. 380458-18-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a quinoline core, a thiazole ring, and a hydroxyphenyl moiety makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of cellular pathways, given its ability to interact with multiple biological targets.
One of the most frequently searched questions about this compound is: "What are the biological activities of 7-(3-hydroxyphenyl)(1,3-thiazol-2-yl)aminomethylquinolin-8-ol?" Preliminary studies suggest that this molecule exhibits notable anti-inflammatory and antioxidant properties, which align with current trends in drug development targeting chronic diseases. The presence of the hydroxyl group and the thiazole ring is believed to contribute to these effects, making it a subject of ongoing research in neurodegenerative and metabolic disorders.
Another hot topic in the scientific community is the synthetic pathways for CAS No. 380458-18-4. Organic chemists are exploring efficient methods to synthesize this compound, with a focus on green chemistry principles to minimize environmental impact. Recent publications highlight the use of catalytic reactions and microwave-assisted synthesis to improve yield and purity, addressing the growing demand for sustainable practices in pharmaceutical manufacturing.
The structure-activity relationship (SAR) of 7-(3-hydroxyphenyl)(1,3-thiazol-2-yl)aminomethylquinolin-8-ol is another area of intense investigation. Scientists are leveraging computational tools like molecular docking and QSAR modeling to predict its interactions with proteins and enzymes. These efforts are part of a broader movement toward AI-driven drug discovery, which is revolutionizing how new therapeutics are identified and optimized.
From a commercial perspective, the demand for high-purity 380458-18-4 is rising, particularly among biotechnology companies specializing in small-molecule therapeutics. Suppliers are increasingly asked: "Where can I purchase CAS No. 380458-18-4 with analytical certification?" This reflects the compound's growing importance in preclinical research and its potential as a lead compound in drug development pipelines.
In summary, 7-(3-hydroxyphenyl)(1,3-thiazol-2-yl)aminomethylquinolin-8-ol represents a fascinating intersection of chemistry and biology. Its multifaceted properties and applications make it a compelling subject for researchers addressing some of today's most pressing health challenges, from chronic inflammation to age-related diseases. As studies progress, this compound may well emerge as a cornerstone in the next generation of targeted therapies.
380458-18-4 (7-(3-hydroxyphenyl)(1,3-thiazol-2-yl)aminomethylquinolin-8-ol) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)